1-(4-fluorophenyl)-N-(3-(furan-2-yl)-3-hydroxypropyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[3-(furan-2-yl)-3-hydroxypropyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H19FN2O4/c19-13-3-5-14(6-4-13)21-11-12(10-17(21)23)18(24)20-8-7-15(22)16-2-1-9-25-16/h1-6,9,12,15,22H,7-8,10-11H2,(H,20,24)
• InChI Key: FECBCIULTNLHAA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C(=O)NCCC(C3=CC=CO3)O
• Molecular Formula: C18H19FN2O4
• Molecular Weight: 346.4 g/mol

Description

The compound “1-(4-fluorophenyl)-N-(3-(furan-2-yl)-3-hydroxypropyl)-5-oxopyrrolidine-3-carboxamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a common structure in many natural products and pharmaceuticals. The compound also contains a furan ring, which is a heterocyclic compound that contributes to the aroma of many natural products.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrrolidine ring and the furan ring could potentially undergo various reactions such as addition, substitution, or ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined experimentally. These properties can influence how the compound is handled, stored, and used.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Agents : Investigate whether this compound inhibits cancer cell growth or targets specific oncogenic pathways. .

Natural Product Synthesis

• Naphtho[2,3-b]furan-4,9-diones : This compound can serve as a precursor for synthesizing naphtho[2,3-b]furan-4,9-diones, which are important structural motifs found in natural products, drugs, and drug candidates. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, it might interact with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would also need to be determined experimentally. This could involve testing the compound for toxicity, flammability, and environmental impact.

Future Directions

The future directions for research on this compound could include further studies to determine its potential uses. For example, if the compound shows promising activity in preliminary tests, it could be further developed and tested as a potential pharmaceutical.